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Compound of Interest

Compound Name: Boc-Leu-Ser-Thr-Arg-AMC

Cat. No.: B15624219

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the fluorogenic peptide substrate Boc-Leu-Ser-
Thr-Arg-AMC, with a focus on its safe handling, experimental use, and biochemical properties.

The information is intended for professionals in research and drug development.

Introduction
Boc-Leu-Ser-Thr-Arg-AMC, also known as Boc-LSTR-AMC, is a synthetic peptide substrate

used in biochemical assays to measure the activity of certain proteases.[1] It is particularly

noted as a substrate for activated protein C (APC) and for assaying the trypsin-like activity of

the proteasome.[2] The peptide sequence is covalently linked to a fluorescent reporter

molecule, 7-amino-4-methylcoumarin (AMC). When the peptide bond at the C-terminus of

arginine is cleaved by a target enzyme, the AMC molecule is released, leading to a measurable

increase in fluorescence. This property allows for the sensitive and continuous monitoring of

enzyme kinetics.

Physicochemical Properties
The fundamental properties of Boc-Leu-Ser-Thr-Arg-AMC are summarized in the table below.
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Property Value

Synonyms

Boc-LSTR-AMC, t-Butyloxycarbonyl-L-leucyl-L-

seryl-L-threonyl-L-arginine 4-methylcoumaryl-7-

amide

CAS Number 73554-93-5

Molecular Formula C₃₄H₅₂N₈O₁₀

Molecular Weight 732.82 g/mol

Appearance Typically a lyophilized white to off-white powder

Safety and Handling
A specific Safety Data Sheet (SDS) for Boc-Leu-Ser-Thr-Arg-AMC is not publicly available in

the search results. Therefore, the following guidelines are based on general laboratory safety

practices for similar chemical compounds. Users must consult the SDS provided by their

specific supplier before handling this material.

3.1. General Precautions

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, a lab coat, and chemical-resistant gloves, when handling the compound in either

solid or solution form.

Avoid Inhalation, Ingestion, and Skin Contact: The toxicological properties of this compound

have not been thoroughly investigated. Handle with care to avoid direct contact.

Work in a Ventilated Area: When handling the lyophilized powder or preparing stock

solutions, work in a well-ventilated area or a fume hood to minimize the risk of inhalation.

3.2. Storage and Stability

Lyophilized Powder: The lyophilized peptide should be stored in a tightly sealed container in

a freezer at or below -20°C.[3]
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Stock Solutions: Stock solutions are typically prepared in a suitable organic solvent such as

dimethyl sulfoxide (DMSO).[3] Once in solution, it is recommended to aliquot the stock and

store it at -20°C or -80°C to avoid repeated freeze-thaw cycles. Protect solutions from light.

Mechanism of Action
The primary mechanism of Boc-Leu-Ser-Thr-Arg-AMC as a fluorogenic substrate is based on

enzymatic cleavage and subsequent fluorescence.

Boc-LSTR-AMC (Non-fluorescent) Protease (e.g., Activated Protein C, Proteasome)Binding Cleaved Peptide + Free AMC (Fluorescent)Cleavage

Click to download full resolution via product page

Caption: Enzymatic cleavage of Boc-LSTR-AMC releases fluorescent AMC.

Experimental Protocols
The following is a generalized protocol for a protease activity assay using Boc-Leu-Ser-Thr-
Arg-AMC. This should be adapted and optimized for the specific enzyme and experimental

conditions.

5.1. Materials

Boc-Leu-Ser-Thr-Arg-AMC

DMSO (anhydrous)

Assay Buffer (e.g., Tris-HCl, HEPES, PBS, pH should be optimal for the enzyme of interest)

Purified enzyme or cell lysate containing the enzyme

Black 96-well microplate (for fluorescence measurements)

Fluorescence microplate reader

5.2. Preparation of Reagents
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Substrate Stock Solution: Prepare a stock solution of Boc-Leu-Ser-Thr-Arg-AMC in DMSO,

for example, at a concentration of 10 mM.

Enzyme Solution: Dilute the enzyme to the desired concentration in an appropriate assay

buffer. Keep the enzyme on ice.

Working Substrate Solution: Dilute the stock solution in the assay buffer to the final desired

concentration. The final concentration of DMSO in the assay should be kept low (typically

<1%) to avoid affecting enzyme activity.

5.3. Assay Procedure

Add the enzyme solution to the wells of the 96-well plate.

To initiate the reaction, add the working substrate solution to the wells.

Immediately place the plate in a fluorescence microplate reader pre-set to the appropriate

temperature.

Measure the fluorescence intensity at regular intervals. The excitation wavelength for AMC is

typically in the range of 360-380 nm, and the emission wavelength is around 460 nm.

The rate of increase in fluorescence is proportional to the enzyme activity.
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Reagent Preparation

Assay Execution

Data Analysis
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Plot Fluorescence vs. Time

Calculate Initial Velocity (Slope)

Click to download full resolution via product page

Caption: General workflow for a fluorogenic protease assay.

Quantitative Data
Limited quantitative data for the interaction of Boc-Leu-Ser-Thr-Arg-AMC with specific

enzymes is available in the public domain. The following kinetic constants have been reported

for activated protein C.
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Enzyme Km kcat

Activated Protein C 3.3 x 10⁻⁴ M 8.4 s⁻¹

Data from Symanoski et al., as cited by a supplier.[2]

Conclusion
Boc-Leu-Ser-Thr-Arg-AMC is a valuable tool for studying the activity of proteases such as

activated protein C and the proteasome. While specific safety and handling information should

always be obtained from the supplier, general laboratory precautions for handling peptide-

based reagents are applicable. The experimental protocols are straightforward but require

optimization for specific applications. The quantitative data available suggests it is an effective

substrate for its target enzymes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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